Cas no 2172441-62-0 (9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide)
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide
- EN300-1276283
- 2172441-62-0
-
- Inchi: 1S/C11H14N2O4S/c1-17-9-2-3-10(18(12,15)16)8-6-11(14)13-5-4-7(8)9/h2-3H,4-6H2,1H3,(H,13,14)(H2,12,15,16)
- InChI Key: CKJPTEZWFIRZMA-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C2CCNC(CC=21)=O)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 270.06742811g/mol
- Monoisotopic Mass: 270.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 107Ų
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276283-1.0g |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276283-50mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 50mg |
$792.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-100mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 100mg |
$829.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-250mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 250mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-500mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 500mg |
$905.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-1000mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 1000mg |
$943.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-2500mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 2500mg |
$1848.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-5000mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 5000mg |
$2732.0 | 2023-10-01 | ||
| Enamine | EN300-1276283-10000mg |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide |
2172441-62-0 | 10000mg |
$4052.0 | 2023-10-01 |
9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide
9-Methoxy-4-Oxo-2,3,4,5-Tetrahydro-1H-3-Benzazepine-6-Sulfonamide: A Comprehensive Overview
9-Methoxy-4-Oxo-2,3,4,5-Tetrahydro-1H-3-Benzazepine-6-Sulfonamide, identified by the CAS registry number 2172441-62-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides and features a benzazepine ring system with specific substituents that contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and potential applications in drug development and materials science.
The molecular structure of 9-methoxy-benzazepine-sulfonamide is characterized by a fused bicyclic system comprising a benzene ring and a seven-membered azepine ring. The presence of a methoxy group at the 9th position and a sulfonamide group at the 6th position introduces significant electronic and steric effects, which influence its reactivity and biological activity. These functional groups make the compound a promising candidate for various chemical transformations and bioactive evaluations.
Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its structural modification. For instance, researchers have successfully synthesized derivatives with enhanced solubility and bioavailability, which are critical for pharmaceutical applications.
In terms of biological activity, 9-methoxy-benzazepine-sulfonamide has shown potential as a modulator of key enzymes involved in metabolic pathways. Preclinical studies suggest that it may act as an inhibitor of certain kinases or proteases, making it a valuable tool in drug discovery efforts targeting diseases such as cancer and inflammatory disorders. Additionally, its ability to penetrate cellular membranes efficiently has been highlighted in recent pharmacokinetic studies.
The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable binding interactions with target proteins, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of more potent analogs.
In conclusion, 9-methoxy-benzazepine-sulfonamide (CAS No: 2172441-62-0) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full spectrum of applications, this compound is poised to make significant contributions to both academic research and industrial development.
2172441-62-0 (9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)